2-(2-Methoxyphenyl)-5-methyl-4-thiazolidinone

• CAS No.: 82697-74-3
• Molecular Formula: C11H13NO2S
• Molecular Weight: 223.29 g/mol
• IUPAC Name: 2-(2-methoxyphenyl)-5-methyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C11H13NO2S/c1-7-10(13)12-11(15-7)8-5-3-4-6-9(8)14-2/h3-7,11H,1-2H3,(H,12,13)
• InChI Key: ONARVZUZXPSUJA-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)NC(S1)C2=CC=CC=C2OC

Description

2-(2-Methoxyphenyl)-5-methyl-4-thiazolidinone is a useful research compound. Its molecular formula is C11H13NO2S and its molecular weight is 223.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 13.6 g of o-anisaldehyde, 13.4 g of ethyl 2-mercaptopropionate and 6 g of ammonium carbonate in 250 ml of toluene was refluxed at 110° C. for 2 hours in a flask provided with a Dean-Stark apparatus while removing the distilled water. The crystals which separated out after leaving the reaction mixture for a night were collected by filtering and recrystallized from hot benzene to obtain the object, colourless prisms melting at 187° to 187.5° C. in an amount of 21 g corresponding to a yield of 94%.